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Compound of Interest

Compound Name: 4-Chloro-2-methylphenol

Cat. No.: B052076 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for the proper use and disposal of 4-Chloro-2-methylphenol, ensuring a secure

laboratory environment.

Chemical Profile and Hazards

4-Chloro-2-methylphenol, also known as p-Chloro-o-cresol, is a corrosive solid that can

cause severe skin burns and eye damage.[1][2][3] It is also toxic if inhaled and very toxic to

aquatic life.[2][3][4][5][6] Understanding its properties is the first step toward safe handling.
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Physical and Chemical Properties

Appearance
Dark red flakes with a waxy texture or needles

from petroleum ether.[7]

Odor Mild, phenolic odor.[7]

Molecular Formula C7H7ClO[8]

CAS Number 1570-64-5[2][3][4][8]

Boiling Point Not specified in the provided results.

Melting Point Not specified in the provided results.

Solubility Information not available in the provided results.

Vapor Pressure 0.02 mmHg[7]

Hazard Identification and Classification

Hazard Class Category Hazard Statement

Acute Inhalation Toxicity Category 3 Toxic if inhaled.[2][3]

Skin Corrosion/Irritation Category 1A
Causes severe skin burns and

eye damage.[2][3]

Serious Eye Damage/Eye

Irritation
Category 1

Causes severe skin burns and

eye damage.[2][3]

Aquatic Hazard (Acute) Category 1 Very toxic to aquatic life.[2][6]

Aquatic Hazard (Chronic) Category 1
Very toxic to aquatic life with

long lasting effects.[6]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical when handling 4-Chloro-2-
methylphenol.
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Protection Type Specific Recommendations

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166. A face shield is also recommended.[2]

[6]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[2][3] Disposable

Tyvek-type sleeves taped to gloves are a

minimum requirement if full disposable

protective clothing is not worn.[7]

Respiratory Protection

If weighing and diluting the neat chemical, use a

NIOSH-approved half-face respirator with an

organic vapor/acid gas cartridge.[7] In case of

exceeded exposure limits or irritation, a

NIOSH/MSHA or European Standard EN 149

approved respirator should be used.[2][3] For

major spills or in the event of a fire, a self-

contained breathing apparatus (SCBA) is

necessary.[2][4]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol minimizes the risk of exposure and accidents.

1. Engineering Controls and Preparation:

Always handle 4-Chloro-2-methylphenol in a well-ventilated area.[2][4]

Whenever possible, use a closed system with appropriate exhaust ventilation, such as a

chemical fume hood.[2][3][8]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3]
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Remove all sources of ignition as the substance is combustible.[4]

2. Handling the Chemical:

Avoid all personal contact, including inhalation of dust or vapors.[4]

Do not eat, drink, or smoke in the handling area.[4]

Wash hands thoroughly with soap and water after handling.[4]

Keep the container tightly closed when not in use.[2][4][8]

3. Storage:

Store in a cool, dry, and well-ventilated area in the original, securely sealed container.[4][8]

Store in a designated corrosives area.[2][8]

Avoid contact with incompatible materials such as bases, acid anhydrides, acid chlorides,

and copper.[2][3]

Emergency and Disposal Plan
A clear plan for emergencies and waste disposal is crucial for laboratory safety.

Spill Response
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Spill Size Procedure

Small Spills

1. Remove all sources of ignition.[4][7] 2.

Dampen the solid spill material with 60-70%

ethanol.[7] 3. Transfer the dampened material to

a suitable, labeled container for disposal.[4][7]

Large Spills

1. Evacuate the area.[9] 2. Wear a self-

contained breathing apparatus and a protective

suit.[2][8] 3. Sweep up the material and place it

into a suitable container for disposal.[2][8] 4.

Prevent the chemical from entering drains or

waterways.[4][10]

First Aid Measures

Exposure Route Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[2]

Seek immediate medical attention.[2][3]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes.[2] Seek immediate medical

attention.[2][3]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen.[2][3] Seek immediate medical attention.

[2][3]

Ingestion
Do NOT induce vomiting. Call a physician or

poison control center immediately.[2][3][10]

Waste Disposal

Dispose of 4-Chloro-2-methylphenol as hazardous waste.[3][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR1081_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-methylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-methylphenol
https://store.apolloscientific.co.uk/storage/msds/OR1081_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-methylphenol
https://www.chemicalbook.com/msds/4-chloro-2-methylphenol.htm
https://www.fishersci.com/store/msds?partNumber=AC109470050&productDescription=4-CHLORO-2-METHYLPHENOL%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04164~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2016:40:28~~4-Chloro-2-methylphenol~~
https://www.fishersci.com/store/msds?partNumber=AC109470050&productDescription=4-CHLORO-2-METHYLPHENOL%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04164~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2016:40:28~~4-Chloro-2-methylphenol~~
https://store.apolloscientific.co.uk/storage/msds/OR1081_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC109485000&productDescription=4-CHLORO-3-METHYLPHENOL%2C+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109470050&productDescription=4-CHLORO-2-METHYLPHENOL%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109470050&productDescription=4-CHLORO-2-METHYLPHENOL%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0416406&productDescription=4-CHLORO-2-METHYLPHENOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109470050&productDescription=4-CHLORO-2-METHYLPHENOL%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109470050&productDescription=4-CHLORO-2-METHYLPHENOL%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0416406&productDescription=4-CHLORO-2-METHYLPHENOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109470050&productDescription=4-CHLORO-2-METHYLPHENOL%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0416406&productDescription=4-CHLORO-2-METHYLPHENOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109470050&productDescription=4-CHLORO-2-METHYLPHENOL%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0416406&productDescription=4-CHLORO-2-METHYLPHENOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109470050&productDescription=4-CHLORO-2-METHYLPHENOL%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0416406&productDescription=4-CHLORO-2-METHYLPHENOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109485000&productDescription=4-CHLORO-3-METHYLPHENOL%2C+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b052076?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0416406&productDescription=4-CHLORO-2-METHYLPHENOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://storamjabatankimiafakultisainsutm.wordpress.com/wp-content/uploads/2015/05/sds-of-4-chloro-3-methylphenol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engage a licensed disposal company for surplus and non-recyclable solutions.[6]

One disposal method is to dissolve or mix the material with a combustible solvent and burn it

in a chemical incinerator equipped with an afterburner and scrubber.[6]

Do not release the chemical into the environment.[2][8]

Experimental Workflow for Handling 4-Chloro-2-
methylphenol
The following diagram outlines the standard operating procedure for safely handling 4-Chloro-
2-methylphenol in a laboratory setting.
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Workflow for Handling 4-Chloro-2-methylphenol

Preparation

Handling

Cleanup & Disposal Emergency Protocol

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Ensure Fume Hood is Operational

Verify Eyewash/Shower Accessibility

Weigh Solid in Fume Hood

Prepare Solution in Fume Hood

Conduct Experiment in Closed System

Decontaminate Glassware and Surfaces Spill: Follow Spill Response Protocol Exposure: Follow First Aid Measures Fire: Use Appropriate Extinguishing Media (Foam, Dry Chemical)

Segregate Waste into Labeled Hazardous Waste Container

Remove PPE and Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for 4-Chloro-2-methylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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